N-ethyl-1,3-dimethyl-N-[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-ethyl-2,5-dimethyl-N-[[1-(1-methylpiperidin-4-yl)piperidin-4-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C20H35N5O/c1-5-24(20(26)19-14-16(2)21-23(19)4)15-17-6-12-25(13-7-17)18-8-10-22(3)11-9-18/h14,17-18H,5-13,15H2,1-4H3
• InChI Key: IMDQENVQLNAYAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C2CCN(CC2)C)C(=O)C3=CC(=NN3C)C
• Molecular Formula: C20H35N5O
• Molecular Weight: 361.5 g/mol

Description

The compound “N-ethyl-1,3-dimethyl-N-[(1’-methyl-1,4’-bipiperidin-4-yl)methyl]-1H-pyrazole-5-carboxamide” is a complex organic molecule. It contains several functional groups, including an amide group (-CONH2), a pyrazole group (a five-membered ring containing two nitrogen atoms), and a bipiperidinyl group (a structure containing two piperidine rings). The prefixes “N-ethyl”, “1,3-dimethyl”, and “N-[(1’-methyl-1,4’-bipiperidin-4-yl)methyl]-” indicate the presence of these substituents on the main structure.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, each introducing a different part of the molecule. Unfortunately, without access to specific literature or databases, I cannot provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring and the bipiperidinyl group would likely contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be involved in reactions with acids or bases, and the pyrazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves the compound binding to a specific target, such as a protein or enzyme, and modulating its activity. Without more specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment. Without specific data, it’s difficult to provide an accurate assessment of these risks.

Future Directions

The future directions for research on this compound could be numerous, depending on its properties and potential applications. These might include exploring its use in the development of new pharmaceuticals, studying its mechanism of action, or investigating its behavior under various conditions.